2-[2,7-Dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol

• CAS No.: 807618-44-6
• Molecular Formula: C17H16Br2O2
• Molecular Weight: 412.1 g/mol
• IUPAC Name: 2-[2,7-dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol
• InChI: InChI=1S/C17H16Br2O2/c18-11-1-3-13-14-4-2-12(19)10-16(14)17(5-7-20,6-8-21)15(13)9-11/h1-4,9-10,20-21H,5-8H2
• InChI Key: LXSAALCCSMKXOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(C3=C2C=CC(=C3)Br)(CCO)CCO

Description

2-[2,7-Dibromo-9-(2-hydroxyethyl)fluoren-9-yl]ethanol is a useful research compound. Its molecular formula is C17H16Br2O2 and its molecular weight is 412.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 5.0 grams of 2,7-dibromofluorene, 3.1 grams of sodium hydroxide and 0.35 grams of Benzyltriethylammonium chloride in 50 ml of dimethylsulfoxide was stirred and to it was added 9.7 grams of the tetrahydropyranyl ether of 2-bromoethanol. The temperature rose slowly to 50° C. The temperature was maintained at 35° C. for 1 hr after which the mixture was added to 100 ml of water and 50 ml of ethyl acetate and 50 ml hexane. The organic layer was removed washed 2× with 100 ml of water and dried over sodium sulfate. The solvent was removed and 150 ml of ethanol added followed by 0.5 grams p-toluene sulfonic acid. The mixture was stirred at 70° C. for 30 min. The mixture was cooled and treated with aqueous potassium carbonate to ˜pH8. The solvent was removed and the residue treated with 50 ml of 1;1 ethyl acetate:hexane and 25 ml of water the solid was filtered and washed with water. Recrystallization from 1:1 ethyl acetate hexane to give 4.5 grams of 2-[2,7-dibromo-9-(2-hydroxy-ethyl)-9H-fluoren-9-yl]-ethanol which was esterified by the process described in example 1 to give 3.8 grams of Acrylic acid 2-[9-(2-acryloyloxy-ethyl)-2,7-dibromo-9H-fluoren-9-yl]-ethyl ester(4). This product was verified by NMR analysis to be present and pure.